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Compound of Interest

Compound Name: Haloxyfop-methyl

Cat. No.: B155383

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development
Professionals

Haloxyfop-methyl is a selective herbicide widely used in agricultural and research settings.
Due to its potential environmental toxicity, particularly to aquatic life, adherence to strict
disposal protocols is imperative to ensure the safety of personnel and the protection of our
ecosystems. This guide provides detailed, step-by-step procedures for the proper management
and disposal of haloxyfop-methyl waste in a laboratory environment.

Immediate Safety and Hazard Information

Haloxyfop-methyl is classified as a combustible liquid and is harmful if swallowed.[1][2] It can
cause skin and eye irritation.[2][3][4] Chronic exposure may lead to liver damage. It is crucial to
note that haloxyfop-methyl is very toxic to aquatic organisms with long-lasting effects.
Therefore, preventing its release into the environment is a primary concern.

Key Hazard and Safety Data
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Parameter Value Reference
Oral LD50 (rats) >5000 mg/kg
Dermal LD50 (rats) >2000 mg/kg

Aquatic Toxicit Very toxic to aquatic life with
uatic Toxici
q Y long-lasting effects.

LC50 (96hr) for rainbow trout 0.7 mg/L

LC50 (48hr) for daphnia 6.12 mg/L

70°C - 95°C (Combustible
Liquid)

Flash Point

) ) Cotton overalls, elbow-length
Personal Protective Equipment

PVC gloves, face shield or
(PPE)

goggles.

Disposal Workflow

The proper disposal of haloxyfop-methyl follows a structured workflow designed to minimize
exposure and prevent environmental contamination. This process begins with the initial
handling of the chemical and culminates in its final, compliant disposal.
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Waste Management

5. Arrange for Disposal 6. Final Disposal
ontact certified hazardous waste vendor) (Approved waste disposal plant/andiil)

Collect Rinsate for Disposal

Click to download full resolution via product page
Caption: Logical workflow for the safe disposal of haloxyfop-methyl waste.

Detailed Experimental Protocol: Disposal of Unused
Haloxyfop-methyl Solution

This protocol outlines the step-by-step procedure for the disposal of a small quantity of unused
haloxyfop-methyl solution from a laboratory experiment.

Objective: To safely and compliantly dispose of unused haloxyfop-methyl solution and
associated contaminated materials.

Materials:
e Unused haloxyfop-methyl solution
o Appropriate chemical waste container (sealable, clearly labeled)

o Personal Protective Equipment (PPE): safety goggles or face shield, elbow-length PVC
gloves, lab coat or overalls
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o Absorbent material (e.g., vermiculite, sand, or proprietary absorbent)
» Solvent for rinsing (as appropriate for the experimental solvent)
o Waste disposal tags or labels
Procedure:
e Preparation and PPE:
o Ensure the work area is well-ventilated.
o Don appropriate PPE, including safety goggles, PVC gloves, and a lab coat.
» Waste Collection:

o Carefully transfer any unused haloxyfop-methyl solution into a designated, sealable
hazardous waste container.

o Do not mix with other types of chemical waste unless explicitly permitted by your
institution's waste management guidelines.

¢ Decontamination of Labware:

o

For glassware and other reusable labware, rinse with a small amount of an appropriate
solvent to remove residual haloxyfop-methyl.

Collect this rinsate and add it to the hazardous waste container.

o

[¢]

Repeat the rinsing process two more times (triple rinse).

[¢]

After triple rinsing, wash the labware with soap and water.

» Disposal of Contaminated Consumables:

o Place any contaminated consumables, such as pipette tips, absorbent pads, or gloves,
into the same hazardous waste container.

o Container Management:
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o Securely seal the hazardous waste container.

o Label the container clearly with "Hazardous Waste," "Haloxyfop-methyl," and any other

required information as per your institution's and local regulations.

o Storage and Final Disposal:

o Store the sealed waste container in a designated, secure, and well-ventilated area, away
from incompatible materials.

o Arrange for the collection and disposal of the waste through your institution's
environmental health and safety office or a certified hazardous waste disposal company.
On-site disposal of the concentrated product is not acceptable.

Empty Container Disposal

Proper disposal of the original product container is also critical to prevent environmental
contamination.

» Triple Rinse: Triple rinse the empty container with water or an appropriate solvent. Add the
rinsate to the spray tank if the product is being used for its intended purpose, or collect it as
hazardous waste.

o Render Unusable: After triple rinsing, puncture the top, sides, and bottom of the container to
prevent reuse.

» Dispose: Dispose of the punctured container in a landfill in accordance with local regulations.
Do not burn empty containers.

By adhering to these procedures, researchers and laboratory professionals can handle and
dispose of haloxyfop-methyl responsibly, ensuring a safe working environment and protecting
our natural resources. Always consult your institution's specific safety and disposal protocols
and the manufacturer's Safety Data Sheet (SDS) for the most current information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155383#haloxyfop-methyl-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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